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Compound of Interest

Compound Name: Methyl cis-10-heptadecenoate

Cat. No.: B150077

Essential Safety and Handling Guide for Methyl cis-
10-heptadecenoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
Methyl cis-10-heptadecenoate (CAS No. 75190-82-8). The following procedures are
designed to ensure the safe handling, storage, and disposal of this chemical in a laboratory
setting.

Personal Protective Equipment (PPE)

While some safety data sheets (SDS) suggest that Methyl cis-10-heptadecenoate is not
classified as a hazardous substance, it is best practice in a research environment to handle all
chemicals with a high degree of caution.[1] The following PPE is recommended to minimize

exposure and ensure personal safety.
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PPE Category

Recommended Equipment

Justification

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[2][3] A face shield
may be required in situations

with a risk of splashing.[2]

Protects against accidental
splashes and contact with the

eyes.

Hand Protection

Chemically impermeable
gloves.[4] Although specific
material tests for Methyl cis-
10-heptadecenoate are not
always available, nitrile or latex
gloves are generally suitable

for incidental contact.

Prevents direct skin contact

with the chemical.

Body Protection

A standard laboratory coat.[5]
For larger quantities or
procedures with a higher risk
of spillage, chemically resistant
aprons or coveralls should be
considered. Protective boots
may also be necessary in

some situations.[2]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under
normal laboratory conditions
with adequate ventilation.[1] If
aerosols or dusts are
generated, a dust respirator
should be used.[2] A NIOSH-
approved respirator may be
necessary in emergency

situations.[6]

Ensures that vapors, aerosols,
or dusts are not inhaled,
particularly in poorly ventilated

areas or during spill clean-up.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Methyl cis-10-heptadecenoate is crucial for laboratory

safety.
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. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the label correctly identifies the contents as Methyl cis-10-heptadecenoate and
includes hazard information.

Wear appropriate PPE (lab coat, gloves, and eye protection) during inspection.
. Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7]
The recommended storage temperature is -20°C.
Keep away from incompatible materials such as strong oxidizing agents.[5]
Store apart from foodstuffs.[7]
. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[4][5]

Avoid contact with skin, eyes, and clothing.[2][5]
Do not breathe in fumes, vapors, or mists.[4][5]
Wash hands thoroughly after handling the chemical.[5]
Use non-sparking tools and take measures to prevent electrostatic discharge.[4]
Do not eat, drink, or smoke in the handling area.[5]
. Spill Management:
In the event of a spill, evacuate non-essential personnel from the area.[4]

Ensure adequate ventilation and remove all sources of ignition.[4]
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Wear the appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material such as sand, diatomite, or universal
binders.[1]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Methyl cis-10-heptadecenoate and its containers is essential to prevent
environmental contamination.

o Chemical Disposal: Dispose of the chemical waste through a licensed and approved waste
disposal contractor.[5] Do not allow the product to enter drains, sewers, or waterways.[1][4]

o Container Disposal: Handle empty containers as you would the product itself.[8] Do not
reuse empty containers. They should be disposed of through a licensed waste disposal
contractor.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key stages of safely handling Methyl cis-10-
heptadecenoate in a laboratory setting.
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Receiving & Storage

( Receive & Inspect Package ]

If OK
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Well-Ventilated Area (-20°C)

Handlin|

Spill Response:
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isposal & Cleanupv

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl cis-10-heptadecenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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